Cas no 1788044-09-6 (tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate
• CAS No: 1788044-09-6
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD28502467
• CID: 2094517
• PubChem ID: 91825921
• Update Time: 2025-05-25

tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• tert-Butyl (3R)-3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• tert-Butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate
• SB22114
• FCH3856227
• AK171425
• 1-Boc-(3R)-3-(2-Hydroxypropan-2-yl)pyrrolidine
• tert-Butyl (R)-3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• AKOS025289824
• P15033
• 1788044-09-6
• EN300-7421284
• AS-52395
• CS-0048585
• MFCD28502467
• tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate

• MDL： MFCD28502467
• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13-7-6-9(8-13)12(4,5)15/h9,15H,6-8H2,1-5H3/t9-/m1/s1
• InChI Key： HUMJQOGXKFLZIK-SECBINFHSA-N
• SMILES： OC(C)(C)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 309.6±15.0 °C at 760 mmHg
• Flash Point: 141.1±20.4 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate

tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate, identified by the CAS number CAS 1788044-09-6, is a complex organic molecule with significant applications in various fields. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in drug development, material science, and biotechnology. The molecule's structure is characterized by a pyrrolidine ring substituted with a tert-butyl group at the 1-position and a hydroxymethyl group at the 3-position, which imparts unique chemical and biological properties.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. For instance, researchers have explored the use of tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate as a potential lead compound for developing new drugs targeting specific enzymes or receptors. The stereochemistry at the 3R position is particularly crucial, as it influences the molecule's bioavailability and binding affinity to target proteins.

In addition to its pharmacological applications, this compound has shown promise in material science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how derivatives of CAS 1788044-09-6 can enhance the mechanical properties of biodegradable materials, making them suitable for use in biomedical devices and sustainable packaging solutions.

The synthesis of tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Researchers have optimized various synthetic pathways, including asymmetric catalysis and enzymatic methods, to achieve high yields and enantiomeric excess. These advancements have significantly reduced production costs while maintaining product quality.

From an environmental perspective, the compound's biodegradability has been a topic of interest. Studies indicate that under specific conditions, CAS 1788044-09-6 can undergo microbial degradation, reducing its environmental footprint. This property is particularly important for applications in agriculture and food packaging, where eco-friendly materials are increasingly demanded.

In conclusion, tert-butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple industries, driven by ongoing innovations in synthesis techniques and material science. As researchers delve deeper into its potential, this compound is poised to play an even more significant role in advancing modern technologies and therapeutic solutions.